Cas no 170794-65-7 (N-[2-(Dimethylamino)ethyl]-4-iodobenzamide)
170794-65-7 structure
Product Name:N-[2-(Dimethylamino)ethyl]-4-iodobenzamide
CAS No:170794-65-7
MF:C11H15IN2O
MW:318.154074907303
CID:2147818
Update Time:2023-08-03
N-[2-(Dimethylamino)ethyl]-4-iodobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-dimethylaminoethyl)-4-iodobenzamide
- N-[2-(dimethylamino)ethyl]-4-iodobenzamide
- N-(2-dimethylaminoethyl)-4-iodo-benzamide
- CBMicro_011746
- Cambridge id 6217590
- Oprea1_603296
- YKTZMFBGMJVINK-UHFFFAOYSA-N
- SMSF0017347
- STK062294
- CB15245
- ST51018226
- Benzamide, N-[2-(dimethylamino)ethyl]-4-iodo-
- N-[2-(dimethylamino)ethyl](4-iodophenyl)carboxamide
- N-[2-(Dimethylamino)ethyl]-4-iodobenzamide
-
- Inchi: 1S/C11H15IN2O/c1-14(2)8-7-13-11(15)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3,(H,13,15)
- InChI Key: YKTZMFBGMJVINK-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(NCCN(C)C)=O
Computed Properties
- Exact Mass: 318.023
- Monoisotopic Mass: 318.023
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 32.299
Experimental Properties
- Density: 1.524
- Melting Point: 89.2 - 89.7 ° C (ethanol)
- Boiling Point: 394.6°C at 760 mmHg
- Flash Point: 192.4°C
- Refractive Index: 1.589
- LogP: 1.97350
N-[2-(Dimethylamino)ethyl]-4-iodobenzamide Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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